N-(4-isopropylphenyl)-3-(2-methoxyphenyl)-2-(2H-tetrazol-5-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Gastric Acid Antisecretory Activity
N-(4-isopropylphenyl)-3-(2-methoxyphenyl)-2-(2H-tetrazol-5-yl)propanamide and its derivatives have been synthesized and evaluated for their gastric acid antisecretory activity. The compounds were tested against histamine-induced gastric acid secretion in rats, demonstrating potential as antiulcer agents. The study highlighted the significance of the 1-methyl-1H-tetrazol-5-ylthio moiety as a pharmacophore, suggesting the possibility of its isosteric replacement to enhance potency. The research provides valuable insights into the structure-activity relationships of these compounds (Ueda et al., 1991).
Dual Inhibition of Cyclooxygenase and 5-Lipoxygenase
Studies on similar compounds, like tepoxalin, have shown the ability to inhibit both cyclooxygenase and 5-lipoxygenase activities, highlighting the therapeutic potential of dual inhibitors in anti-inflammatory treatment. The oral toxicity of tepoxalin was assessed through studies in rats and dogs, indicating its potential for developing safer anti-inflammatory medications with minimal gastrointestinal side effects (Knight et al., 1996).
Anticonvulsant Studies
Research into N-Benzyl-3-[(Chlorophenyl) Amino] propanamides has shown promising anticonvulsant properties. These compounds were evaluated in mice using maximal electroshock (MES) and subcutaneous pentylene tetrazole (scPTZ) seizure test models, with some isomers displaying potency surpassing standard drugs like phenytoin. This indicates the potential application of tetrazole derivatives in the treatment of generalized seizures, offering a safer alternative with favorable therapeutic indices (Idris et al., 2011).
AMPA Receptor Potentiation
The discovery and characterization of AMPA receptor potentiators, such as N-{(3S,4S)-4-[4-(5-cyano-2-thienyl)phenoxy]tetrahydrofuran-3-yl}propane-2-sulfonamide, have revealed the potential of tetrazole derivatives in enhancing cognitive functions. These compounds demonstrate an ability to attenuate cognitive deficits in schizophrenia, offering a novel approach to managing the disease through modulation of glutamatergic signaling (Shaffer et al., 2015).
properties
IUPAC Name |
3-(2-methoxyphenyl)-N-(4-propan-2-ylphenyl)-2-(2H-tetrazol-5-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5O2/c1-13(2)14-8-10-16(11-9-14)21-20(26)17(19-22-24-25-23-19)12-15-6-4-5-7-18(15)27-3/h4-11,13,17H,12H2,1-3H3,(H,21,26)(H,22,23,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVEKTEHEMWTJRC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)NC(=O)C(CC2=CC=CC=C2OC)C3=NNN=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-methoxyphenyl)-N-(4-propan-2-ylphenyl)-2-(2H-tetrazol-5-yl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.